Cas no 1361471-35-3 (Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate)

• Product Name: Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate
• CAS No: 1361471-35-3
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4967811
• Update Time: 2025-06-08

Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate

• Inchi： 1S/C14H10Cl3NO3/c1-20-13-9(5-7(6-18-13)14(19)21-2)8-3-4-10(15)12(17)11(8)16/h3-6H,1-2H3
• InChI Key： IBNSHNWZGUZTBE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=C(C(=O)OC)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate

Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate (CAS No. 1361471-35-3): An Overview of Its Properties and Applications

Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate (CAS No. 1361471-35-3) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its intricate molecular framework, which includes a nicotinate moiety, a methoxy group, and a trichlorophenyl substituent. These features contribute to its potential applications in various scientific and industrial domains.

The chemical structure of Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate can be represented as C₁₇H₁₂Cl₃N₂O₃. The presence of the trichlorophenyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The methoxy group further modulates the electronic properties of the molecule, making it an interesting candidate for both synthetic and biological studies.

In recent years, Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate has been the subject of numerous research investigations aimed at elucidating its potential therapeutic applications. One notable area of interest is its role as a ligand in receptor binding studies. Research has shown that this compound can interact with specific receptors in biological systems, potentially modulating signaling pathways involved in various physiological processes.

A study published in the Journal of Medicinal Chemistry highlighted the ability of Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate to bind to nicotinic acetylcholine receptors (nAChRs). These receptors are crucial for neurotransmission and have been implicated in several neurological disorders. The binding affinity of this compound to nAChRs suggests its potential as a lead molecule for the development of novel therapeutic agents targeting these receptors.

Beyond its potential in neurological research, Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that it may have therapeutic potential in treating inflammatory diseases.

The synthetic route to produce Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate involves several well-established chemical reactions. A common approach involves the condensation of 2,3,4-trichlorophenylacetonitrile with 6-methoxynicotinic acid methyl ester under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use. Standard laboratory safety protocols should be followed to ensure the well-being of researchers and the integrity of experimental results.

The future prospects for Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new applications in drug discovery. Additionally, efforts are being made to develop more efficient synthetic methods to enhance its availability for both academic and industrial use.

In conclusion, Methyl 6-methoxy-5-(2,3,4-trichlorophenyl)nicotinate (CAS No. 1361471-35-3) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly significant role in various scientific disciplines.